Cas no 1374258-30-6 (7-Bromo-1-methoxyisoquinoline)

• Product Name: 7-Bromo-1-methoxyisoquinoline
• CAS No: 1374258-30-6
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 5066102
• PubChem ID: 67491611
• Update Time: 2024-11-07

7-Bromo-1-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 7-bromo-1-methoxyisoquinoline
• Isoquinoline, 7-bromo-1-methoxy-
• 1374258-30-6
• SCHEMBL2671619
• RNZQCNYQATWREI-UHFFFAOYSA-N
• C91488
• DB-108203
• DTXSID301308226
• 7-Bromo-1-methoxyisoquinoline

• Inchi： 1S/C10H8BrNO/c1-13-10-9-6-8(11)3-2-7(9)4-5-12-10/h2-6H,1H3
• InChI Key： RNZQCNYQATWREI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=CN=C(C=2C=1)OC

Computed Properties

• Exact Mass: 236.97893g/mol
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1